N-((1H-benzo[d]imidazol-2-yl)methyl)-1-(cyclopropylsulfonyl)azetidine-3-carboxamide

• IUPAC Name: N-(1H-benzimidazol-2-ylmethyl)-1-cyclopropylsulfonylazetidine-3-carboxamide
• InChI: InChI=1S/C15H18N4O3S/c20-15(10-8-19(9-10)23(21,22)11-5-6-11)16-7-14-17-12-3-1-2-4-13(12)18-14/h1-4,10-11H,5-9H2,(H,16,20)(H,17,18)
• InChI Key: GIOLWRZMYNUCCI-UHFFFAOYSA-N
• Canonical SMILES: C1CC1S(=O)(=O)N2CC(C2)C(=O)NCC3=NC4=CC=CC=C4N3
• Molecular Formula: C15H18N4O3S
• Molecular Weight: 334.4 g/mol

Description

N-((1H-benzo[d]imidazol-2-yl)methyl)-1-(cyclopropylsulfonyl)azetidine-3-carboxamide is a useful research compound. Its molecular formula is C15H18N4O3S and its molecular weight is 334.39. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis Techniques and Structural Modifications

• Synthetic Approaches : Research has demonstrated various synthetic methodologies for creating imidazole and benzimidazole derivatives, highlighting their potential in developing pharmaceuticals. Notably, compounds incorporating the 1H-imidazol-1-yl moiety, similar to the core structure of the specified compound, have shown promise as class III electrophysiological agents, indicating their utility in cardiac applications (Morgan et al., 1990).
• Catalysis and Chemical Reactions : A study on sulfonic acid-functionalized imidazolium salts with FeCl3 has revealed an efficient catalytic system for synthesizing benzimidazole derivatives, showcasing the adaptability of these molecular frameworks in chemical syntheses (Khazaei et al., 2011).

Biological Activity and Application Potential

• Antimycobacterial Properties : The structural characterization and evaluation of a benzimidazole analogue have been reported, with insights into its antimycobacterial efficacy, providing a foundation for further exploration of related compounds in combating mycobacterial infections (Richter et al., 2022).
• Novel Derivatives and Their Characterization : Research into novel oxadiazole derivatives stemming from benzimidazole structures has been conducted, highlighting the synthesis and characterization of these compounds and their potential utility in medicinal chemistry (Vishwanathan & Gurupadayya, 2014).